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Cat. No.: B1684705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase inhibitor GW788388, focusing on its

cross-reactivity profile. The information is intended to assist researchers in evaluating its

suitability for their studies by presenting available experimental data on its target affinity and

selectivity.

Introduction
GW788388 is a potent, orally active small molecule inhibitor primarily targeting the transforming

growth factor-beta (TGF-β) signaling pathway.[1] Specifically, it is a selective inhibitor of the

TGF-β type I receptor (TGF-βRI), also known as activin receptor-like kinase 5 (ALK5).[2][3][4]

[5] By inhibiting ALK5, GW788388 blocks the phosphorylation of downstream mediators Smad2

and Smad3, thereby interfering with the canonical TGF-β signaling cascade. This pathway is

crucial in various cellular processes, including proliferation, differentiation, apoptosis, and

extracellular matrix production, and its dysregulation is implicated in diseases such as fibrosis

and cancer.

Quantitative Analysis of Kinase Inhibition
The inhibitory activity of GW788388 has been characterized against its primary target, ALK5,

and its cross-reactivity against other related kinases has been qualitatively assessed. While

precise inhibitory concentration (IC50) values for many off-target kinases are not readily
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available in the public domain, the existing data provides a clear indication of its selectivity

profile.

Kinase Target Assay Type IC50 (nM) Efficacy Reference

ALK5 (TGF-βRI)
Biochemical

(Binding)
18 Potent Inhibition

ALK5 (TGF-βRI) Cellular 93 Potent Inhibition

ALK4 Not Specified Not Specified Inhibitory Activity

ALK7 Not Specified Not Specified Inhibitory Activity

TGF-βRII Not Specified Not Specified Inhibitory Activity

ActRII (Activin

Type II Receptor)
Not Specified Not Specified

Some Inhibitory

Activity

BMPRII (Bone

Morphogenetic

Protein Receptor

Type II)

Not Specified Not Specified
No Inhibitory

Activity

Note: "Not Specified" indicates that the literature confirms inhibitory activity but does not

provide a specific IC50 value.

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the methods used to characterize

GW788388, the following diagrams are provided.
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TGF-β Signaling Pathway and Inhibition by GW788388
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Caption: TGF-β signaling pathway and the inhibitory action of GW788388 on ALK5.
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Workflow for a Fluorescence Polarization-Based Kinase Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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